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Compound of Interest

Compound Name: 1H-indole-2-carbonitrile

Cat. No.: B1309242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 1H-
indole-2-carbonitrile, a compound requiring careful handling due to its potential health and

environmental hazards. Adherence to these procedures is critical for ensuring laboratory safety

and regulatory compliance.

Hazard Identification and Safety Data
1H-indole-2-carbonitrile is classified with multiple hazards, underscoring the need for

stringent safety protocols. It is harmful if swallowed, inhaled, or comes into contact with skin.[1]

[2] Furthermore, it can cause serious irritation to the skin and eyes.[1][2] This compound is also

recognized as being toxic when in contact with the skin and poses a significant threat to

aquatic life, being classified as very toxic.[3]
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Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]

Acute Toxicity, Dermal (Category 3) H311: Toxic in contact with skin[3]

Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled[1]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation[1][3]

Hazardous to the Aquatic Environment, Acute

Hazard (Category 1)
H400: Very toxic to aquatic life[3]

Personal Protective Equipment (PPE)
Before handling or disposing of 1H-indole-2-carbonitrile, the following personal protective

equipment is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH/MSHA-approved respirator is recommended, especially in

situations where dust may be generated.[4]

Protective Clothing: A lab coat or other suitable protective clothing to prevent skin contact.[4]

Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate risks:

Evacuate and Ventilate: Immediately clear the area of all non-essential personnel and

ensure adequate ventilation.[4]

Control Ignition Sources: Remove any potential sources of ignition from the vicinity.[4]
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Contain the Spill: Prevent the spill from spreading further. Do not allow the chemical to enter

drains or watercourses.

Absorb and Collect: For solid spills, carefully sweep or vacuum the material, avoiding dust

generation. For solutions, use an inert, non-combustible absorbent material.[4]

Package for Disposal: Place all contaminated materials into a suitable, clearly labeled

container for disposal.[4]

Decontaminate: Thoroughly clean the spill area and any contaminated equipment.[4]

Proper Disposal Procedure
Chemical waste generators are responsible for classifying discarded chemicals as hazardous

waste in accordance with local, state, and federal regulations.

Waste Collection: Collect waste 1H-indole-2-carbonitrile and any contaminated materials in

a designated, compatible, and properly labeled waste container.

Consult Regulations: Refer to your institution's Environmental Health and Safety (EHS) office

for specific disposal guidelines.

Arrange for Pickup: Dispose of the contents and container through an approved waste

disposal plant or a licensed hazardous waste contractor.[4][5] Do not dispose of this

chemical down the drain or in regular trash.[4]
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Start: Disposal of
1H-indole-2-carbonitrile

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Respirator (if needed)

- Lab Coat

Collect Waste in a
Designated, Labeled Container

Is there a spill?

Follow Spill Response Protocol:
1. Evacuate & Ventilate

2. Control Ignition Sources
3. Contain Spill

4. Absorb & Collect
5. Decontaminate

Yes

Consult Institutional EHS
for Specific Guidelines

No

Classify as Hazardous Waste

Arrange for Pickup by
Licensed Hazardous Waste Contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Step-by-step process for the proper disposal of 1H-indole-2-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

